Cas no 612541-66-9 (2-Thiazolamine, 4-bromo-5-(2-methylpropyl)-)

• Product Name: 2-Thiazolamine, 4-bromo-5-(2-methylpropyl)-
• CAS No: 612541-66-9
• MF: C₇H₁₁BrN₂S
• MW: 235.144639253616
• CID: 4066482
• PubChem ID: 85873355
• Update Time: 2025-04-22

2-Thiazolamine, 4-bromo-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-bromo-5-(2-methylpropyl)-
• 4-bromo-5-isobutylthiazol-2-amine
• G89859
• 612541-66-9

• Inchi： 1S/C7H11BrN2S/c1-4(2)3-5-6(8)10-7(9)11-5/h4H,3H2,1-2H3,(H2,9,10)
• InChI Key： WAWPWNLBICJGMT-UHFFFAOYSA-N
• SMILES： BrC1=C(CC(C)C)SC(N)=N1

Computed Properties

• Exact Mass: 233.98263Da
• Monoisotopic Mass: 233.98263Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų